ethyl 3,3-diethyl-1-[(phenylacetyl)amino]-3,4-dihydro-2-naphthalenecarboxylate

• IUPAC Name: ethyl 3,3-diethyl-1-[(2-phenylacetyl)amino]-4H-naphthalene-2-carboxylate
• InChI: InChI=1S/C25H29NO3/c1-4-25(5-2)17-19-14-10-11-15-20(19)23(22(25)24(28)29-6-3)26-21(27)16-18-12-8-7-9-13-18/h7-15H,4-6,16-17H2,1-3H3,(H,26,27)
• InChI Key: ZXUWNDYEUABBFX-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CC2=CC=CC=C2C(=C1C(=O)OCC)NC(=O)CC3=CC=CC=C3)CC
• Molecular Formula: C25H29NO3
• Molecular Weight: 391.5 g/mol

Description

Ethyl 3,3-diethyl-1-[(phenylacetyl)amino]-3,4-dihydro-2-naphthalenecarboxylate, also known as DPNA, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. DPNA belongs to the class of naphthalene carboxylates and is known for its ability to inhibit the activity of certain enzymes and receptors in the body.

Mechanism of Action

Ethyl 3,3-diethyl-1-[(phenylacetyl)amino]-3,4-dihydro-2-naphthalenecarboxylate exerts its pharmacological effects by inhibiting the activity of enzymes and receptors in the body. This compound is known to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the production of inflammatory mediators. This compound also inhibits the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. In addition, this compound has been shown to bind to certain receptors in the body, including the cannabinoid receptor CB1 and the serotonin receptor 5-HT7.
Biochemical and Physiological Effects:
This compound has been shown to exhibit several biochemical and physiological effects in the body. This compound has been shown to reduce inflammation by inhibiting the production of inflammatory mediators such as prostaglandins and leukotrienes. This compound has also been shown to induce apoptosis in cancer cells by inhibiting the activity of HDACs. In addition, this compound has been shown to improve cognitive function and memory by enhancing the activity of certain neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

Ethyl 3,3-diethyl-1-[(phenylacetyl)amino]-3,4-dihydro-2-naphthalenecarboxylate has several advantages as a research tool in the laboratory. This compound is a synthetic compound that can be easily synthesized in the laboratory, making it readily available for research purposes. This compound is also stable and can be stored for long periods of time without degradation. However, this compound also has certain limitations as a research tool. This compound is a relatively new compound, and its pharmacological properties have not been fully elucidated. In addition, this compound has low solubility in water, which can limit its use in certain experiments.

Future Directions

Ethyl 3,3-diethyl-1-[(phenylacetyl)amino]-3,4-dihydro-2-naphthalenecarboxylate has significant potential as a therapeutic agent in various fields of medicine. Future research should focus on elucidating the pharmacological properties of this compound and identifying its potential therapeutic applications. In addition, future research should focus on improving the solubility of this compound in water, which can enhance its use as a research tool. Finally, future research should focus on developing more efficient and cost-effective synthesis methods for this compound.

Scientific Research Applications

Ethyl 3,3-diethyl-1-[(phenylacetyl)amino]-3,4-dihydro-2-naphthalenecarboxylate has been extensively studied for its potential therapeutic applications in various fields of medicine, including cancer, inflammation, and neurological disorders. Several studies have shown that this compound exhibits anti-inflammatory and anti-cancer properties by inhibiting the activity of certain enzymes and receptors in the body. This compound has also been shown to have neuroprotective effects and can potentially be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.